Cas no 2248387-87-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate)

1,3-Dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate is a heterocyclic compound featuring both isoindole and triazole moieties, offering versatile reactivity for synthetic applications. Its structure combines a phthalimide-derived scaffold with a triazolone-substituted benzoate, making it useful in medicinal chemistry and material science. The presence of multiple reactive sites enables functionalization for targeted modifications, while the rigid aromatic framework enhances stability. This compound may serve as a key intermediate in the synthesis of bioactive molecules or polymers, leveraging its dual functional groups for cross-coupling or condensation reactions. Its well-defined molecular architecture ensures reproducibility in research and industrial applications.
1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate structure
2248387-87-1 structure
Product Name:1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate
CAS No:2248387-87-1
MF:C17H10N4O5
MW:350.285103321075
CID:5940523
PubChem ID:165724904
Update Time:2025-05-22

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate Chemical and Physical Properties

Names and Identifiers

    • 2248387-87-1
    • EN300-6519675
    • 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate
    • Inchi: 1S/C17H10N4O5/c22-14-11-6-1-2-7-12(11)15(23)21(14)26-16(24)10-5-3-4-9(8-10)13-18-17(25)20-19-13/h1-8H,(H2,18,19,20,25)
    • InChI Key: MUEGMFQKDYIWPB-UHFFFAOYSA-N
    • SMILES: O(C(C1=CC=CC(C2=NNC(N2)=O)=C1)=O)N1C(C2C=CC=CC=2C1=O)=O

Computed Properties

  • Exact Mass: 350.06511943g/mol
  • Monoisotopic Mass: 350.06511943g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 26
  • Rotatable Bond Count: 4
  • Complexity: 667
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.6
  • Topological Polar Surface Area: 117Ų

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate Pricemore >>

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Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate

Comprehensive Analysis of 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate (CAS No. 2248387-87-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate, identified by its CAS No. 2248387-87-1, is a sophisticated heterocyclic molecule that has garnered significant attention in pharmaceutical and material science research. Its unique structural features, including the isoindole-1,3-dione and 1,2,4-triazol-5-one moieties, make it a promising candidate for applications in drug development and specialty chemicals. This article delves into its properties, synthesis, and potential applications, addressing common queries from researchers and industry professionals.

One of the most frequently searched questions about CAS No. 2248387-87-1 revolves around its synthesis. The compound is typically synthesized through a multi-step process involving the condensation of 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoic acid with 1,3-dioxo-2,3-dihydro-1H-isoindole derivatives. Researchers often explore its reactivity under various conditions, such as catalytic hydrogenation or photochemical reactions, to optimize yield and purity. The growing interest in green chemistry has also led to investigations into eco-friendly synthesis routes, aligning with global sustainability trends.

In the context of pharmaceutical applications, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate has shown potential as a scaffold for designing novel enzyme inhibitors. Its triazole and phthalimide groups are known to interact with biological targets, making it a subject of interest in drug discovery programs. Recent studies highlight its role in modulating inflammatory pathways, which aligns with the rising demand for anti-inflammatory agents in treating chronic diseases. This connection to precision medicine and personalized therapeutics has further amplified its relevance in academic and industrial research.

Beyond pharmaceuticals, the compound's utility extends to advanced materials. Its aromatic and heterocyclic structure contributes to thermal stability and electronic properties, making it a candidate for organic electronics and polymeric materials. For instance, its incorporation into photovoltaic devices or sensors has been explored, addressing the surge in demand for renewable energy technologies. The compound's ability to form stable complexes with metals also opens doors for applications in catalysis and coordination chemistry, topics frequently searched by materials scientists.

From a regulatory perspective, CAS No. 2248387-87-1 is not classified under restricted categories, ensuring its accessibility for research purposes. However, researchers are advised to adhere to Good Laboratory Practices (GLP) and safety protocols when handling this compound. The absence of hazardous classifications has facilitated its adoption in diverse experimental settings, from academic labs to industrial R&D facilities.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 3-(5-oxo-4,5-dihydro-1H-1,2,4-triazol-3-yl)benzoate represents a versatile compound with broad applicability. Its integration into cutting-edge research areas, coupled with its structural uniqueness, positions it as a valuable asset in both scientific and industrial domains. As interest in heterocyclic chemistry and functional materials continues to grow, this compound is poised to play a pivotal role in shaping future innovations.

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